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Compound of Interest

Compound Name: JNJ-8003

Cat. No.: B12374965 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of JNJ-8003, a potent respiratory syncytial virus (RSV)

inhibitor intended for research use only.

JNJ-8003 is classified as an acute oral toxicant and is recognized as being very toxic to

aquatic life with long-lasting effects[1]. Adherence to proper disposal protocols is crucial to

mitigate risks to personnel and the environment. The following procedures are designed to

provide clear, actionable guidance for laboratory settings.

Hazard Identification and Safety Precautions
Before handling JNJ-8003, it is essential to be aware of its hazard classifications. According to

the Global Harmonized System (GHS), JNJ-8003 presents the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life[1].

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long lasting effects[1].

Personal Protective Equipment (PPE): When handling JNJ-8003, appropriate PPE must be

worn. This includes, but is not limited to:

Safety glasses or goggles
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Chemical-resistant gloves

Laboratory coat

Step-by-Step Disposal Protocol
Disposal of JNJ-8003 and its containers must be managed through an approved waste

disposal plant[1][2]. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Segregation and Collection:

Solid Waste:

Collect any solid JNJ-8003 waste, including unused or expired material and contaminated

items (e.g., weigh boats, contaminated pipette tips), in a designated and clearly labeled

hazardous waste container.

The container must be compatible with the chemical and sealable to prevent leaks or

spills.

Liquid Waste:

For solutions containing JNJ-8003, collect the waste in a designated, sealed, and clearly

labeled hazardous waste container.

Avoid mixing with other incompatible waste streams.

Empty Containers:

Empty containers that held JNJ-8003 should be treated as hazardous waste unless

properly decontaminated. Follow your institution's guidelines for container

decontamination. If not decontaminated, dispose of them in the same manner as the

chemical itself.

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "JNJ-8003," and any other information required by your institution's
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Environmental Health and Safety (EHS) department and local regulations.

3. Storage:

Store the sealed hazardous waste containers in a designated satellite accumulation area

within the laboratory.

This area should be secure, away from general laboratory traffic, and in a location that

minimizes the risk of spills or breakage.

4. Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's established

procedures for requesting a hazardous waste pickup from the EHS department or a licensed

hazardous waste contractor.

5. Spill Management:

In the event of a small spill, collect the material with absorbent pads or other suitable

absorbent materials[3].

Place the contaminated absorbent materials into a designated hazardous waste container[3].

For larger spills, dike and contain the material with absorbents like sand or clay[3].

Report any spills to your institution's EHS department immediately.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of JNJ-8003.
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Quantitative Data Summary
While specific quantitative data for JNJ-8003 disposal is not publicly available, the following

table summarizes key chemical and hazard information.

Property Value Reference

Molecular Formula C28H25F5N4O4 [1]

Molecular Weight 576.52 g/mol [1]

GHS Hazard Statement H302: Harmful if swallowed [1]

GHS Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects
[1]

Disposal Precaution

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

Institutional and Regulatory Compliance
It is imperative to note that these procedures are a general guide. All researchers and

laboratory personnel must adhere to the specific hazardous waste management policies and

procedures established by their institution's Environmental Health and Safety (EHS)

department. These institutional policies are designed to ensure compliance with all local, state,

and federal regulations governing hazardous waste disposal. Johnson & Johnson, the initial

developer of JNJ-8003, emphasizes that each of its sites must comply with local waste

regulations and has a robust environmental management system[4][5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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